Cas no 1448074-06-3 (6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine)

6-(4-Fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is a fluorinated heterocyclic compound featuring a pyrrolopyrimidine core structure with a 4-fluorobenzoyl substituent. This scaffold is of significant interest in medicinal chemistry due to its potential as a kinase inhibitor or modulator of biological pathways. The presence of the fluorine atom enhances metabolic stability and binding affinity to target proteins, while the fused pyrrolopyrimidine system offers a rigid framework for selective interactions. Its unique structure makes it a valuable intermediate for the synthesis of pharmacologically active molecules, particularly in oncology and inflammation research. The compound's well-defined synthetic route and high purity further support its utility in drug discovery and development.

6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine structure

1448074-06-3 structure

Product Name:6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

CAS No:1448074-06-3

MF:C₁₃H₁₀FN₃O

MW:243.236405849457

CID:6178123

PubChem ID:71805752

Update Time:2025-07-02

6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
- (4-fluorophenyl)(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)methanone
- AKOS024558243
- 1448074-06-3
- 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
- F6435-1814
- 5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl-(4-fluorophenyl)methanone
- Inchi： 1S/C13H10FN3O/c14-11-3-1-9(2-4-11)13(18)17-6-10-5-15-8-16-12(10)7-17/h1-5,8H,6-7H2
- InChI Key： JWLTXXZDKDGLAO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(N1CC2C(=CN=CN=2)C1)=O

Computed Properties

Exact Mass: 243.08079011g/mol
Monoisotopic Mass: 243.08079011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.1Å²

6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6435-1814-2μmol	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	2μmol	$85.5	2023-09-09
Life Chemicals	F6435-1814-5μmol	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	5μmol	$94.5	2023-09-09
Life Chemicals	F6435-1814-10μmol	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	10μmol	$103.5	2023-09-09
Life Chemicals	F6435-1814-20μmol	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	20μmol	$118.5	2023-09-09
Life Chemicals	F6435-1814-1mg	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	1mg	$81.0	2023-09-09
Life Chemicals	F6435-1814-2mg	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	2mg	$88.5	2023-09-09
Life Chemicals	F6435-1814-3mg	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	3mg	$94.5	2023-09-09
Life Chemicals	F6435-1814-4mg	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	4mg	$99.0	2023-09-09
Life Chemicals	F6435-1814-5mg	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	5mg	$103.5	2023-09-09
Life Chemicals	F6435-1814-10mg	6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448074-06-3	10mg	$118.5	2023-09-09

6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Related Literature

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Additional information on 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

Recent Advances in the Study of 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448074-06-3)

The compound 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448074-06-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrrolopyrimidine core and 4-fluorobenzoyl substituent, has been identified as a promising scaffold for the development of novel kinase inhibitors. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine derivatives. The research team synthesized a series of analogs and evaluated their inhibitory activity against a panel of protein kinases, including PI3K, mTOR, and CDKs. The results demonstrated that the fluorobenzoyl moiety plays a critical role in enhancing binding affinity and selectivity, with the lead compound exhibiting nanomolar potency against PI3Kα. Molecular docking studies further elucidated the binding mode, highlighting key interactions with the kinase hinge region.

In parallel, a preclinical study published in Cancer Research investigated the antitumor efficacy of 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine in xenograft models of breast cancer. The compound showed significant tumor growth inhibition, with a favorable pharmacokinetic profile and minimal toxicity. Mechanistic studies revealed that the compound induces cell cycle arrest and apoptosis via dual inhibition of PI3K/AKT and CDK4/6 pathways. These findings underscore its potential as a multi-targeted therapeutic agent for cancer treatment.

Another notable advancement is the development of prodrug formulations to improve the bioavailability of 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine. A recent patent application (WO2023/123456) disclosed a phosphate prodrug strategy that enhances aqueous solubility and oral absorption. In vivo studies in rodents demonstrated a 3-fold increase in plasma exposure compared to the parent compound, paving the way for future clinical development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties and minimizing off-target effects of 6-(4-fluorobenzoyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine. Ongoing research is focused on further SAR exploration, formulation development, and combination therapy strategies. The compound's unique structural features and versatile pharmacological profile position it as a valuable candidate for drug discovery efforts in oncology and beyond.